Cas no 57058-01-2 (1-(4-bromophenyl)-1H-1,2,3,4-tetrazole)

• Product Name: 1-(4-bromophenyl)-1H-1,2,3,4-tetrazole
• CAS No: 57058-01-2
• MF: C₇H₅BrN₄
• MW: 225.045399427414
• MDL: MFCD00574232
• CID: 365934
• PubChem ID: 560805
• Update Time: 2025-04-19

1-(4-bromophenyl)-1H-1,2,3,4-tetrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole,1-(4-bromophenyl)-
• 1-(4-Bromophenyl)-1H-tetrazole
• 1-(4-bromophenyl)tetrazole
• 1-(4-bromophenyl)-1H-1,2,3,4-tetrazole
• 1-(4-bromo-phenyl)-1H-tetrazole
• 1-(4-Brom-phenyl)-1H-tetrazol
• 1-(4-Bromphenyl)-tetrazol
• 1-(p-bromophenyl)tetrazole
• AC1LBN2Z
• AC1Q24U5
• CTK5A6224
• F2158-0655
• p-bromophenyltetrazole
• SureCN382818
• AE-641/05007017
• SCHEMBL382818
• LS-09675
• BAS 01316975
• Z57165776
• 1-(4-Bromophenyl)-1H-tetraazole #
• MFCD00574232
• DTXSID40340018
• AC6381
• SY040200
• AKOS000174922
• 1-(4-Bromophenyl)-1H-tetraazole
• 57058-01-2
• 1H-Tetrazole, 1-(4-bromophenyl)-
• 1-(4-bromophenyl)-1,2,3,4-tetrazole
• A918356
• EN300-39795
• ALBB-027903
• 1-(4-Bromo-Phenyl)-1H-tetrazol

• MDL： MFCD00574232
• Inchi： 1S/C7H5BrN4/c8-6-1-3-7(4-2-6)12-5-9-10-11-12/h1-5H
• InChI Key： SFMSAALWEDCZFB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N1C=NN=N1

Computed Properties

• Exact Mass: 223.96985
• Monoisotopic Mass: 223.96976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.6Ų

Experimental Properties

• PSA: 43.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Tetrazoles Phenyltetrazoles and derivatives